3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide
• InChI: InChI=1S/C20H24N2O3/c1-22(2)11-10-21-20(23)13-17(15-6-4-3-5-7-15)16-8-9-18-19(12-16)25-14-24-18/h3-9,12,17H,10-11,13-14H2,1-2H3,(H,21,23)
• InChI Key: OSLCBVCOJRSJAI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)CC(C1=CC=CC=C1)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide, also known as MDMA or Ecstasy, is a synthetic psychoactive drug that has been widely used recreationally. Despite its controversial reputation, MDMA has shown potential for therapeutic applications in recent years.

Mechanism of Action

3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide primarily acts as a serotonin releaser, causing a rapid and significant increase in serotonin levels in the brain. This increase in serotonin is believed to be responsible for the drug's empathogenic and prosocial effects. 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide also affects other neurotransmitters, including dopamine and norepinephrine, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of hormones such as oxytocin and prolactin, which are associated with social bonding and lactation, respectively. 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide can also cause dehydration and electrolyte imbalances, which can be dangerous in certain contexts.

Advantages and Limitations for Lab Experiments

3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide has several advantages for use in lab experiments, including its ability to reliably produce prosocial and empathogenic effects and its relatively short duration of action. However, 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide is a controlled substance and can be difficult to obtain for research purposes. It also has the potential for abuse and can be dangerous in certain contexts, making it important to carefully control dosage and administration.

Future Directions

There are several future directions for research on 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide, including exploring its potential therapeutic applications for other mental health conditions, developing safer and more effective administration methods, and investigating the underlying neural mechanisms of its effects. Additionally, further research is needed to fully understand the long-term effects of 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide use and to develop strategies for minimizing potential harm.
In conclusion, 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide is a synthetic psychoactive drug that has shown potential for therapeutic applications in treating various mental health conditions. Its mechanism of action involves primarily acting as a serotonin releaser, causing a rapid and significant increase in serotonin levels in the brain. While 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide has several advantages for use in lab experiments, it is important to carefully control dosage and administration due to its potential for abuse and dangerous effects. Future research on 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide should focus on exploring its potential therapeutic applications, developing safer administration methods, and investigating its underlying neural mechanisms.

Synthesis Methods

3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide is synthesized through a multi-step process that involves the reaction of safrole with hydrochloric acid to produce isosafrole. Isosafrole is then oxidized to MDP2P, which is further reduced to 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide using aluminum amalgam and methylamine. This synthesis method has been modified and improved over the years to increase yield and purity.

Scientific Research Applications

3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide has been studied for its potential therapeutic applications in treating various mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. Studies have shown that 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide-assisted psychotherapy can significantly reduce symptoms of PTSD and improve emotional well-being. 3-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide has also been studied in the context of couples therapy and has been found to enhance communication and intimacy.